Cas no 896295-25-3 (N-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-2-methyl-3-nitrobenzamide)

• Product Name: N-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-2-methyl-3-nitrobenzamide
• CAS No: 896295-25-3
• MF: C₁₈H₁₆FN₃O₄
• MW: 357.335747718811
• CID: 6511578
• Update Time: 2025-07-16

N-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-2-methyl-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-2-methyl-3-nitrobenzamide
• N-[1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl]-2-methyl-3-nitrobenzamide

• Inchi： 1S/C18H16FN3O4/c1-11-15(3-2-4-16(11)22(25)26)18(24)20-13-9-17(23)21(10-13)14-7-5-12(19)6-8-14/h2-8,13H,9-10H2,1H3,(H,20,24)
• InChI Key： IIVBJEQTFZFQQE-UHFFFAOYSA-N
• SMILES： C(NC1CC(=O)N(C2=CC=C(F)C=C2)C1)(=O)C1=CC=CC([N+]([O-])=O)=C1C

Additional information on N-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-2-methyl-3-nitrobenzamide

Professional Introduction to N-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-2-methyl-3-nitrobenzamide (CAS No. 896295-25-3)

N-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-2-methyl-3-nitrobenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 896295-25-3, represents a fusion of several key pharmacophores that make it a promising candidate for further investigation in drug discovery and development.

The molecular structure of N-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-2-methyl-3-nitrobenzamide incorporates a pyrrolidinone core, which is a well-documented scaffold in medicinal chemistry for its ability to modulate various biological pathways. The presence of a fluorine atom at the 4-position of the phenyl ring enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the nitro group at the 3-position of the benzamide moiety introduces a region of high reactivity, making this compound a versatile intermediate for further chemical modifications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets with greater accuracy. Studies suggest that the pyrrolidinone ring and the benzamide moiety may interact with enzymes and receptors involved in inflammatory responses, making this compound a potential therapeutic agent for conditions such as arthritis and autoimmune diseases. The fluorine-substituted phenyl ring is particularly noteworthy, as it has been shown to improve binding affinity and selectivity in several drug candidates.

In vitro studies have begun to elucidate the pharmacological profile of N-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-2-methyl-3-nitrobenzamide. Initial experiments indicate that this compound exhibits moderate activity against certain kinases, which are key enzymes in cell signaling pathways associated with cancer progression. The nitro group's ability to engage in hydrogen bonding and π-stacking interactions with aromatic residues in protein targets further enhances its binding potential. These findings align with recent research demonstrating the efficacy of nitroaromatic compounds in inhibiting tumor growth and metastasis.

The synthesis of N-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-2-methyl-3-nitrobenzamide presents both challenges and opportunities for synthetic chemists. The pyrrolidinone core requires precise functionalization to achieve the desired regioselectivity, while the nitration step must be carefully controlled to avoid over-nitration or decomposition. Advances in green chemistry principles have led to the development of more sustainable synthetic routes, including catalytic methods that minimize waste and hazardous byproducts. These innovations are crucial for ensuring that the production of this compound is environmentally friendly and economically viable.

The potential therapeutic applications of N-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-2-methyl-3-nitrobenzamide extend beyond oncology. Preliminary data suggest that this compound may also have neuroprotective properties, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of the pyrrolidinone scaffold to cross the blood-brain barrier is particularly promising, as it allows for direct interaction with central nervous system targets. Further research is needed to fully characterize these effects and explore new treatment modalities.

Regulatory considerations play a significant role in the development of new pharmaceuticals like N-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-2-methyl-3-nitrobenzamide. Compliance with Good Manufacturing Practices (GMP) ensures that the compound is produced consistently and meets quality standards required for clinical trials and market approval. Collaborative efforts between academic institutions, biotechnology companies, and regulatory agencies are essential for streamlining the approval process and bringing new treatments to patients more quickly.

The future direction of research on N-1-(4-fluorophenyl)-5-oxopyrrolidin-3-ylyl methyl 3 nitro benzamide will likely focus on optimizing its pharmacokinetic properties and exploring novel therapeutic indications. Techniques such as structure-based drug design and high-throughput screening will be instrumental in identifying analogs with improved efficacy and reduced side effects. Additionally, investigating the compound's mechanism of action will provide valuable insights into its potential role in treating complex diseases.

In conclusion, N - 1 - ( 4 - fluoro phenyl ) - 5 - oxo pyr rol idin - 3 - yl - 2 - methyl - 3 - ni tro ben za m ide (CAS No. 89629525) represents a compelling example of how structural complexity can yield compounds with significant therapeutic potential. Its unique combination of pharmacophores positions it as a valuable tool for drug discovery, with applications ranging from oncology to neurodegenerative diseases. As research continues to uncover new insights into its biology and chemistry, this compound promises to contribute meaningfully to advancements in medicine.